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Introduction GSK467 is a potent and selective, cell-penetrant inhibitor of KDM5B (also known
as JARID1B or PLU1), a histone demethylase.[1][2][3] It acts with a high degree of selectivity,
inhibiting KDM5B with a Ki of 10 nM and an IC50 of 26 nM, while showing significantly less
activity against other histone demethylases like KDM4C and no measurable effects on KDM6.
[1][2][4] The molecular formula for GSK467 is C17H13N502, and it has a molecular weight of
319.32.[1][5]

GSK467's mechanism of action involves blocking the demethylation of histone H3 at lysine 4
(H3K4), a critical epigenetic mark associated with active gene transcription.[6][7] By inhibiting
KDM5B, GSK467 maintains the trimethylated state of H3K4 (H3K4me3), which can lead to the
sustained expression of genes that may be repressed in certain disease states, such as
cancer.[6] The inhibitor functions by binding to the 2-oxoglutarate (2-OG) binding pocket of the
enzyme.[1] Given its role in epigenetic regulation, understanding the solubility of GSK467 in
various solvents is critical for its effective use in both in vitro and in vivo studies.

This document provides a comprehensive overview of GSK467 solubility in dimethyl sulfoxide
(DMSO) and other solvent systems, along with detailed protocols for preparing stock solutions
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and experimental formulations.

Data Presentation: Solubility of GSK467

The solubility of GSK467 has been determined in several common laboratory solvents. The
data is summarized in the table below for easy comparison. It is important to note that solubility
can vary between suppliers and batches.
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Molar
Solvent/Syste Concentration ) Conditions &
Concentration Source(s)
m (mg/mL) Notes
(mM)
Requires
DMSO 20.83 mg/mL 65.23 mM sonication for [1]
dissolution.
7 mg/mL 21.92 mM - [8]
Described as
1-10 mg/mL ~3.1-31.3 mM "sparingly [5]
soluble”.
- 10 mM - [4]
Water < 0.1 mg/mL - Insoluble. [1]
Slightly soluble
<1 mg/mL - ) [8]
or insoluble.
Slightly soluble
Ethanol <1 mg/mL - ) [8]
or insoluble.
Suspended
solution in 15%
In Vivo Cremophor EL &
_ 5 mg/mL 15.66 mM ) [1][2]
Formulation 1 85% Saline.
Requires
sonication.
Suspended
) solution in 1%
In Vivo )
) 2.5 mg/mL 7.83 mM CMC-Na/saline [11[2]
Formulation 2 _
water. Requires
sonication.
In Vivo 2.08 mg/mL 6.51 mM Suspended [1][2]

Formulation 3

solution in 10%
DMSO, 40%
PEG300, 5%
Tween-80, 45%
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saline. Requires

sonication.

Suspended
solution in 10%
DMSO, 90%
2.08 mg/mL 6.51 mM (20% SBE-B-CD [11[2]

in saline).

In Vivo

Formulation 4

Requires

sonication.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution of GSK467,
which is a common starting point for most in vitro experiments.

Materials:

GSK467 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Bath sonicator
Methodology:
e Weighing: Accurately weigh the desired amount of GSK467 powder in a suitable tube.

» Solvent Addition: Add the calculated volume of DMSO to achieve the target concentration
(e.g., for a 20.83 mg/mL solution, add 48.01 pL of DMSO per 1 mg of GSK467).
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« Initial Dissolution: Vortex the mixture vigorously for 1-2 minutes to facilitate initial dissolution.

e Sonication: Place the tube in a bath sonicator. Sonicate the mixture for 10-15 minutes to
ensure complete dissolution, as recommended by suppliers.[1] The solution should become
clear.

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 year) or -80°C for

long-term storage (up to 2 years).[1]
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Workflow for preparing a GSK467 stock solution in DMSO.
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Protocol 2: General Method for Kinetic Solubility
Assessment

This protocol provides a general workflow for determining the kinetic solubility of a compound
like GSK467 in an aqueous buffer, a common requirement for cell-based assays. This method
relies on preparing a DMSO stock and diluting it into the aqueous phase.

Materials:

High-concentration GSK467 stock solution in DMSO (from Protocol 1)

Aqueous buffer (e.g., PBS, pH 7.4)

96-well microplate (UV-transparent for spectrophotometric reading)

Multichannel pipette

Plate reader capable of measuring absorbance or turbidity

Methodology:

» Plate Preparation: Dispense the aqueous buffer into the wells of a 96-well plate.

» Serial Dilution: Using a multichannel pipette, add a small volume of the DMSO stock solution
to the first row of wells to achieve the highest desired concentration (e.g., 2 pL of a 10 mM
stock into 198 L of buffer for a final concentration of 100 uM). Ensure the final DMSO
concentration remains low and consistent across wells (typically <1%).

e Mixing: Mix the contents of the wells thoroughly by pipetting up and down or using a plate
shaker.

 Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) to allow
for precipitation to equilibrate.

o Measurement: Measure the absorbance or light scattering at a specific wavelength (e.g.,
600-700 nm) using a plate reader. An increase in absorbance/turbidity compared to buffer-
only controls indicates precipitation.
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e Analysis: The kinetic solubility limit is defined as the highest concentration at which no
significant precipitation is observed.

Protocol 3: Preparation of an In Vivo Formulation
(Suspension)

This protocol details the preparation of a suspended solution of GSK467 suitable for oral or
intraperitoneal administration in animal studies, based on a common formulation.[2]

Materials:

GSK467 powder

e DMSO

 PEGS300

e Tween-80

e Saline (0.9% NaCl)

o Sterile tubes

¢ \ortex mixer and sonicator

Methodology (for a 2.08 mg/mL final concentration):

o Prepare Stock: First, prepare a concentrated stock of GSK467 in DMSO (e.g., 20.8 mg/mL).

e Vehicle Preparation: In a sterile tube, combine the vehicle components in a stepwise
manner. For a final volume of 1 mL: a. Add 400 pL of PEG300. b. Add 100 pL of the 20.8
mg/mL GSK467 DMSO stock to the PEG300 and mix thoroughly. c. Add 50 uL of Tween-80
and mix until the solution is homogeneous. d. Add 450 pL of saline to reach the final volume
of 1 mL.

» Homogenization: Vortex the final mixture vigorously.
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¢ Sonication: Sonicate the suspension to ensure a fine and uniform particle distribution before
administration.[2] The final product is a suspended solution, not a clear solution.

Mechanism of Action Visualization

GSK467 targets the KDM5B enzyme, which plays a key role in epigenetic regulation. The
following diagram illustrates this pathway and the inhibitory effect of GSK467.
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Simplified pathway of KDM5B action and its inhibition by GSK467.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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